Cas no 121456-55-1 (3'-Azido-5'-O-benzoyl-3'-deoxythymidine)

• Product Name: 3'-Azido-5'-O-benzoyl-3'-deoxythymidine
• CAS No: 121456-55-1
• MF: C₁₇H₁₉N₅O₄
• MW: 357.363863229752
• CID: 163773
• PubChem ID: 451577
• Update Time: 2025-04-19

3'-Azido-5'-O-benzoyl-3'-deoxythymidine Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-azido-3'-deoxy-5'-O-(phenylmethyl)- (9CI)
• 1-[(2R,4S,5S)-4-azido-5-(phenylmethoxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• DTXSID70153274
• 121456-55-1
• 3'-Azido-5'-O-benzyl-3'-deoxythymidine
• 1-[(2R,4S,5S)-4-azido-5-(benzyloxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 3'-Azido-5'-O-benzoyl-3'-deoxythymidine

• Inchi： 1S/C17H19N5O4/c1-11-8-22(17(24)19-16(11)23)15-7-13(20-21-18)14(26-15)10-25-9-12-5-3-2-4-6-12/h2-6,8,13-15H,7,9-10H2,1H3,(H,19,23,24)/t13-,14+,15+/m0/s1
• InChI Key： SGONCMFUCIXRLO-RRFJBIMHSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COCC1C=CC=CC=1)N=[N+]=[N-])N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 357.144
• Monoisotopic Mass: 357.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides